Cas no 100826-02-6 (1H-Isoindole-5-carboxylic acid,2-[2,6-bis(1-methylethyl)phenyl]-2,3-dihydro-1,3-dioxo-,(tetrahydro-2-furanyl)methyl ester)

• Product name: 1H-Isoindole-5-carboxylic acid,2-[2,6-bis(1-methylethyl)phenyl]-2,3-dihydro-1,3-dioxo-,(tetrahydro-2-furanyl)methyl ester
• CAS No: 100826-02-6
• MF: C₂₆H₂₉NO₅
• MW: 435.512167692184
• CID: 1126620

1H-Isoindole-5-carboxylic acid,2-[2,6-bis(1-methylethyl)phenyl]-2,3-dihydro-1,3-dioxo-,(tetrahydro-2-furanyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-5-carboxylic acid,2-[2,6-bis(1-methylethyl)phenyl]-2,3-dihydro-1,3-dioxo-,(tetrahydro-2-furanyl)methyl ester
• 1H-Isoindole-5-carboxylic acid, 2-[2,6-bis(1-methylethyl)phenyl]-2,3-dihydro-1,3-dioxo-, (tetrahydro-2-furanyl)methyl ester

• Inchi： 1S/C26H29NO5/c1-15(2)19-8-5-9-20(16(3)4)23(19)27-24(28)21-11-10-17(13-22(21)25(27)29)26(30)32-14-18-7-6-12-31-18/h5,8-11,13,15-16,18H,6-7,12,14H2,1-4H3
• InChI Key： YTDHUIVAKLPMEQ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(OCC3CCCO3)=O)C=C2)C(=O)N1C1=C(C(C)C)C=CC=C1C(C)C

Computed Properties

• Exact Mass: 435.20467

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 577.9±60.0 °C(Predicted)
• PSA: 72.91
• pka: -3.45±0.20(Predicted)